![molecular formula C13H14F3NO2 B5646001 N-(2,2,2-trifluoroethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5646001.png)
N-(2,2,2-trifluoroethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of molecules that are of interest due to their potential pharmacological activities and chemical properties. The tetrahydro-1-benzoxepine core is a common feature in many biologically active compounds, and the trifluoroethyl group could impart unique chemical and physical properties due to the electronegative nature of fluorine atoms.
Synthesis Analysis
The synthesis of related benzoxepine and benzazepine derivatives often involves multi-component reactions, such as the one-pot synthesis described by Shaabani et al. (2009), which utilizes an aromatic diamine, Meldrum's acid, and an isocyanide in a catalyst-free method at ambient temperature (Shaabani et al., 2009). This approach may offer insights into potential synthetic routes for the target compound.
Molecular Structure Analysis
For compounds with the tetrahydro-1-benzoxepine core, structural analysis often involves advanced spectroscopic methods such as IR, mass, 1H NMR, 13C NMR, and sometimes X-ray crystallography to confirm the structure. The presence of a trifluoroethyl group would be expected to influence the chemical shifts observed in NMR spectroscopy due to its electronegative nature.
Chemical Reactions and Properties
The chemical reactivity of the compound would likely be influenced by the electron-withdrawing trifluoroethyl group, affecting its interactions with nucleophiles and electrophiles. Related research by Meiresonne et al. (2015) on fluorinated benzoxazines could provide insights into potential reactivities (Meiresonne et al., 2015).
properties
IUPAC Name |
N-(2,2,2-trifluoroethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F3NO2/c14-13(15,16)8-17-12(18)10-5-6-19-11-4-2-1-3-9(11)7-10/h1-4,10H,5-8H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBMVUXPPYEWKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2CC1C(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2,2-Trifluoroethyl)-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.